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Compound of Interest

Compound Name: Cyclohexyl formate

Cat. No.: B3266764 Get Quote

This technical guide provides a comprehensive overview of cyclohexyl formate, including its

chemical identity, physicochemical properties, synthesis protocols, and safety information. The

content is tailored for researchers, scientists, and professionals in drug development and

related fields.

Chemical Identity
IUPAC Name: cyclohexyl formate[1]

Synonyms:

Formic acid, cyclohexyl ester[1][2][3]

Cyclohexanol, formate[1][2][4]

FEMA No. 2353[1]

NSC 11766[1][2][3]

UNII-ESO2F2836U[1]

Cyclohexyl formate is a carboxylic ester characterized by a pleasant, cherry-like odor.[1][5] It

is a colorless liquid and is used as a synthetic flavoring agent in the food and fragrance

industries.[5][6][7]
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Physicochemical Properties
The quantitative data for cyclohexyl formate are summarized in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties

Property Value Source

Molecular Formula C₇H₁₂O₂ [1][2][8]

Molecular Weight 128.17 g/mol [1]

Appearance Light colourless liquid [1][6]

Odor Pleasant, cherry-like [1][5]

Boiling Point
162.0 to 163.0 °C @ 760

mmHg
[1][7]

Density 0.98 g/cm³ to 1.060 g/cm³ [1][6]

Flash Point 48.89 to 53.3 °C [6][7]

Refractive Index 1.439 to 1.445 @ 20.0 °C [1][7]

Water Solubility Insoluble [1][6]

Solubility
Soluble in acetic and formic

acid
[1][6]

Table 2: Chemical Identifiers
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Identifier Value Source

CAS Number 4351-54-6 [1][2][5]

EC Number 224-415-3 [1][6]

PubChem CID 20358 [1][8]

FEMA Number 2353 [1][7]

JECFA Number 1095 [1][7]

Experimental Protocols
Several methods for the synthesis of cyclohexyl formate have been reported. The following

are detailed methodologies for key experimental procedures.

3.1. Synthesis from Cyclohexanol and Formic Acid

This method involves the direct esterification of cyclohexanol with formic acid.

Reaction: A mixture of cyclohexyl alcohol and concentrated formic acid is prepared.[5]

Catalyst: Sulfuric acid is typically used as a catalyst.[5]

Procedure: The alcohol-acid mixture is distilled in the presence of excess acid to drive the

reaction towards the formation of the ester.[5]

Purification: The resulting cyclohexyl formate is then purified, likely through distillation, to

remove unreacted starting materials and the catalyst.

3.2. Synthesis via Reactive Distillation

A two-step process for the production of cyclohexanol involves the formation of cyclohexyl
formate as an intermediate.

Step 1: Esterification: Cyclohexene is reacted with formic acid in a reactive distillation

column to produce cyclohexyl formate.[9]
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Step 2: Hydrolysis: The produced cyclohexyl formate is then hydrolyzed in a second

reactive distillation column to yield cyclohexanol and regenerate formic acid.[9]

3.3. Preparation from Benzoic Acid

A patented method describes the preparation of cyclohexyl formate (referred to as cyclohexyl

formic acid in the patent) from benzoic acid.

Catalyst Preparation: A nickel-aluminum-iron-copper alloy is treated with an alkali solution

(e.g., sodium hydroxide) to create the hydrogenation catalyst.[10]

Hydrogenation Reaction: Benzoic acid is subjected to a reduction reaction with hydrogen gas

in the presence of the prepared catalyst.[10]

Reaction Conditions: The reaction is carried out in a solvent such as ethanol, at a

temperature of 65-80 °C and a hydrogen pressure of 0.5-0.8 MPa.[10]

Post-treatment: After the reaction is complete, the product is isolated and purified.[10]

Diagrams
4.1. Experimental Workflows

The following diagrams illustrate the workflows for the synthesis of cyclohexyl formate.
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Caption: Synthesis of Cyclohexyl Formate from Cyclohexanol.
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Step 1: Esterification

Step 2: Hydrolysis
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Caption: Two-step synthesis of Cyclohexanol via Cyclohexyl Formate.

Safety and Handling
Cyclohexyl formate is classified as a flammable liquid and vapor.[1][11]

Table 3: GHS Hazard Information
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Hazard Statement Precautionary Statements Source

H226: Flammable liquid and

vapour

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P233: Keep container tightly

closed. P240: Ground/bond

container and receiving

equipment. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P303+P361+P353:

IF ON SKIN (or hair):

Remove/Take off immediately

all contaminated clothing.

Rinse skin with water/shower.

P403+P235: Store in a well-

ventilated place. Keep cool.

[4][8][11]

Handling Recommendations:

Handle in a well-ventilated area.[11]

Wear suitable protective clothing, gloves, and eye/face protection.[11]

Avoid contact with skin and eyes.[11]

Use non-sparking tools and take measures to prevent static discharges.[11]

Store in a tightly closed container in a cool, well-ventilated place.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[11]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a doctor or Poison Control

Center immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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